Cas no 210537-34-1 (210537-34-1)

• Product Name: 210537-34-1
• CAS No: 210537-34-1
• MF: C₂₇H₃₁N₃
• MW: 397.555146455765
• CID: 5213054
• Update Time: 2026-03-06

210537-34-1 Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis-[1-(2-isopropylphenylimino)ethyl]pyridine
• 210537-34-1

• Inchi： 1S/C27H31N3/c1-18(2)22-12-7-9-14-26(22)28-20(5)24-16-11-17-25(30-24)21(6)29-27-15-10-8-13-23(27)19(3)4/h7-19H,1-6H3
• InChI Key： OWENECYTSSULHU-UHFFFAOYSA-N
• SMILES： C1(C(=NC2=CC=CC=C2C(C)C)C)=NC(C(=NC2=CC=CC=C2C(C)C)C)=CC=C1

Additional information on 210537-34-1

Compound CAS No. 210537-34-1: A Comprehensive Overview

The compound with the CAS registry number 210537-34-1 is a fascinating molecule that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to by its CAS number, is a result of advanced chemical synthesis techniques and represents a cutting-edge development in the field of organic chemistry. Its structure, which includes a complex arrangement of functional groups, contributes to its remarkable reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of CAS No. 210537-34-1 in the development of novel materials for energy storage applications. Researchers have found that this compound exhibits exceptional electrochemical properties, making it a promising candidate for use in next-generation batteries and supercapacitors. The ability of this compound to facilitate efficient electron transfer and stabilize high-energy states has been extensively documented in peer-reviewed journals, underscoring its potential impact on renewable energy technologies.

In addition to its role in energy storage, CAS No. 210537-34-1 has also shown promise in the field of pharmaceutical research. Scientists have explored its potential as a drug delivery agent, leveraging its unique solubility characteristics and biocompatibility. Early-stage experiments suggest that this compound could serve as an effective vehicle for delivering therapeutic molecules to specific targets within the body, thereby enhancing treatment efficacy while minimizing side effects.

The synthesis of CAS No. 210537-34-1 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Recent advancements in catalytic techniques have enabled chemists to streamline the synthesis pathway, reducing production costs and improving scalability. These developments are particularly significant given the increasing demand for this compound across various industries.

Another area where CAS No. 210537-34-1 has made an impact is in nanotechnology. Researchers have utilized this compound as a building block for constructing nanomaterials with tailored properties, such as high surface area and mechanical strength. These materials hold potential applications in fields ranging from electronics to environmental remediation, further underscoring the versatility of this compound.

As interest in CAS No. 210537-34-1 continues to grow, ongoing studies are focused on understanding its long-term stability under various environmental conditions. This knowledge is crucial for determining its suitability for large-scale industrial applications and ensuring its safe handling throughout its lifecycle.

In conclusion, CAS No. 210537-34-1 represents a significant advancement in chemical science with wide-ranging applications across multiple disciplines. Its unique properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in shaping future technological innovations.